Cas no 29651-48-7 (2-Hydroxy-3-oxo-2,3-diphenylpropyl methanesulfonate)

2-Hydroxy-3-oxo-2,3-diphenylpropyl methanesulfonate structure
29651-48-7 structure
Product Name:2-Hydroxy-3-oxo-2,3-diphenylpropyl methanesulfonate
CAS No:29651-48-7
MF:C16H16O5S
MW:320.360243797302
CID:2839746
PubChem ID:19776986
Update Time:2025-04-21

2-Hydroxy-3-oxo-2,3-diphenylpropyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-3-oxo-2,3-diphenylpropyl methanesulfonate
    • DTXSID30599811
    • SCHEMBL9575059
    • 29651-48-7
    • Inchi: 1S/C16H16O5S/c1-22(19,20)21-12-16(18,14-10-6-3-7-11-14)15(17)13-8-4-2-5-9-13/h2-11,18H,12H2,1H3
    • InChI Key: YQZULZKHWFCOKB-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCC(C(C1C=CC=CC=1)=O)(C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 320.07184478Da
  • Monoisotopic Mass: 320.07184478Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 89.1Ų
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